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5-(Bromomethyl)isoquinoline

hydrobromide

Cat. No.: B1522442 Get Quote

An In-Depth Technical Guide to 5-(Bromomethyl)isoquinoline hydrobromide: A Cornerstone

Intermediate in Modern Drug Discovery

Abstract
5-(Bromomethyl)isoquinoline hydrobromide has emerged as a pivotal building block in

synthetic organic and medicinal chemistry. Its strategic importance lies in the versatile reactivity

of the bromomethyl group, which serves as a highly efficient electrophilic handle for introducing

the isoquinoline scaffold into a diverse array of molecular architectures. The isoquinoline core

is a privileged structure found in numerous biologically active natural products and synthetic

pharmaceuticals, exhibiting activities that span from anticancer to anti-inflammatory agents.[1]

[2][3] This technical guide provides an in-depth analysis of the synthesis, core reactivity, and

applications of 5-(Bromomethyl)isoquinoline hydrobromide, with a focus on its practical

utility for researchers, scientists, and drug development professionals. We will explore its

physicochemical properties, detail synthetic protocols, and discuss its application in the

generation of novel therapeutic agents and molecular probes, grounded in authoritative

references and field-proven insights.

Introduction: The Strategic Value of the Isoquinoline
Scaffold
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The isoquinoline framework, a bicyclic aromatic heterocycle composed of a benzene ring fused

to a pyridine ring, is a cornerstone of medicinal chemistry.[4][5] Nature has extensively utilized

this motif in a vast family of alkaloids, including papaverine and morphine, which exhibit

profound physiological effects.[4][6] In modern drug discovery, synthetic isoquinoline

derivatives are integral to a wide range of therapeutics targeting ailments such as cancer,

neurological disorders, and infections.[1][3]

The utility of 5-(Bromomethyl)isoquinoline hydrobromide stems from its function as a

versatile chemical intermediate. It provides a direct and reliable route to attach the isoquinoline

moiety to other molecules. The key to its synthetic versatility is the high reactivity of the

bromomethyl group (-CH2Br).[7] Bromine is an excellent leaving group, making the adjacent

benzylic carbon highly susceptible to nucleophilic attack, thus enabling a wide range of

chemical transformations.[7] Furthermore, its formulation as a hydrobromide salt enhances its

stability and solubility in polar organic solvents, simplifying its handling and use in laboratory

settings.[1][7]

Physicochemical Properties and Handling
Accurate knowledge of a reagent's properties is fundamental to its effective and safe use in

experimental design. The key characteristics of 5-(Bromomethyl)isoquinoline hydrobromide
are summarized below.

Property Value Reference

CAS Number 586373-76-4 [1]

Molecular Formula C₁₀H₈BrN · HBr [1]

Molecular Weight 301.88 g/mol [1]

Appearance Light brown to grey solid [1]

Purity ≥ 95% [1]

Storage Conditions Store at 0-8 °C, dry conditions [1]

Safety and Handling Protocol
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5-(Bromomethyl)isoquinoline hydrobromide is an irritant and should be handled with

appropriate personal protective equipment (PPE).

General Handling: Use only in a well-ventilated area, preferably within a chemical fume

hood. Avoid breathing dust.[8] Prevent contact with skin, eyes, and clothing.[9]

PPE: Wear protective gloves, a lab coat, and safety goggles with side shields.[8]

First Aid (IF ON SKIN): Wash with plenty of soap and water. If irritation persists, seek

medical attention.[8][9]

First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[8]

Synthesis of the Reagent
The synthesis of 5-(Bromomethyl)isoquinoline hydrobromide is typically achieved via a two-

step process starting from isoquinoline. The first step involves the regioselective bromination of

the isoquinoline ring to produce 5-bromoisoquinoline, which is a key precursor.[10] The second,

subsequent step would involve the conversion of a methyl group at the 5-position to a

bromomethyl group, a standard benzylic bromination reaction.

The following diagram outlines the synthetic logic, starting from the commercially available

isoquinoline.
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Step 1: Electrophilic Bromination

Conceptual Step 2: Benzylic Bromination

Step 3: Salt Formation
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5-Bromoisoquinoline

-20 °C to -9 °C

N-Bromosuccinimide (NBS) conc. H₂SO₄
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(Hypothetical Intermediate)

Further
Transformation

5-(Bromomethyl)isoquinoline

Reflux in CCl₄

NBS Radical Initiator (e.g., AIBN)

HBr (in solvent)
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 hydrobromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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